Angelicolide
Angelicolide
Angelicolide belongs to the class of organic compounds known as isobenzofurans. These are organic aromatic compounds containing an isobenzofuran moiety. Angelicolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, angelicolide is primarily located in the membrane (predicted from logP). Outside of the human body, angelicolide can be found in herbs and spices. This makes angelicolide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
90826-58-7
VCID:
VC0149960
InChI:
InChI=1S/C24H28O4/c1-3-9-19-20(10-4-2)24(18-14-8-6-12-16(18)22(26)28-24)23(19)17-13-7-5-11-15(17)21(25)27-23/h5-6,11-12,19-20H,3-4,7-10,13-14H2,1-2H3/t19-,20-,23+,24+/m0/s1
SMILES:
CCCC1C(C2(C13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC
Molecular Formula:
C24H28O4
Molecular Weight:
380.5 g/mol
Angelicolide
CAS No.: 90826-58-7
Reference Standards
VCID: VC0149960
Molecular Formula: C24H28O4
Molecular Weight: 380.5 g/mol
| CAS No. | 90826-58-7 |
|---|---|
| Product Name | Angelicolide |
| Molecular Formula | C24H28O4 |
| Molecular Weight | 380.5 g/mol |
| Standard InChI | InChI=1S/C24H28O4/c1-3-9-19-20(10-4-2)24(18-14-8-6-12-16(18)22(26)28-24)23(19)17-13-7-5-11-15(17)21(25)27-23/h5-6,11-12,19-20H,3-4,7-10,13-14H2,1-2H3/t19-,20-,23+,24+/m0/s1 |
| Standard InChIKey | LSDFCPDLBLFHAT-UHFFFAOYSA-N |
| Isomeric SMILES | CCC[C@H]1[C@@H]([C@@]2([C@@]13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC |
| SMILES | CCCC1C(C2(C13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC |
| Canonical SMILES | CCCC1C(C2(C13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC |
| Melting Point | 157°C |
| Physical Description | Solid |
| Description | Angelicolide belongs to the class of organic compounds known as isobenzofurans. These are organic aromatic compounds containing an isobenzofuran moiety. Angelicolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, angelicolide is primarily located in the membrane (predicted from logP). Outside of the human body, angelicolide can be found in herbs and spices. This makes angelicolide a potential biomarker for the consumption of this food product. |
| PubChem Compound | 343166 |
| Last Modified | Nov 11 2021 |
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